Cas no 885270-19-9 (Carbamic acid,[4-(aminoiminomethyl)-2,6-dichlorophenyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[4-(aminoiminomethyl)-2,6-dichlorophenyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 885270-19-9
• MF: C₁₂H₁₅Cl₂N₃O₂
• MW: 304.172400712967
• MDL: MFCD06804509
• CID: 710702
• PubChem ID: 72208535
• Update Time: 2025-07-22

Carbamic acid,[4-(aminoiminomethyl)-2,6-dichlorophenyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[4-(aminoiminomethyl)-2,6-dichlorophenyl]-, 1,1-dimethylethyl ester (9CI)
• 1-BOC-AMINO-4-CARBAMIMIDOYL-2,6-DICHLORO-BENZENE
• 1-BOC-AMINO-4-CARBAMIMIDOYL-2,6-DICHLOROBENZENE,
• tert-Butyl (4-carbamimidoyl-2,6-dichlorophenyl)carbamate
• TERT-BUTYL(4-CARBAMIMIDOYL-2,6-DICHLOROPHENYL)CARBAMATE
• 885270-19-9
• A916892

• MDL： MFCD06804509
• Inchi： 1S/C12H15Cl2N3O2/c1-12(2,3)19-11(18)17-9-7(13)4-6(10(15)16)5-8(9)14/h4-5H,1-3H3,(H3,15,16)(H,17,18)
• InChI Key： FCTWHNUVLILHHV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=N)N)C=C(C=1NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 303.05400
• Monoisotopic Mass: 303.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.9
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• PSA: 88.20000
• LogP: 4.49750

Additional information on Carbamic acid,[4-(aminoiminomethyl)-2,6-dichlorophenyl]-, 1,1-dimethylethyl ester (9CI)

Carbamic acid,[4-(aminoiminomethyl)-2,6-dichlorophenyl]-, 1,1-dimethylethyl ester (9CI) and its Applications in Modern Chemical Biology

Carbamic acid,[4-(aminoiminomethyl)-2,6-dichlorophenyl]-, 1,1-dimethylethyl ester (9CI), with the CAS number 885270-19-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising potential in various biological and pharmaceutical applications. The presence of multiple functional groups, including an aminoiminomethyl moiety and dichlorophenyl substituents, makes it a versatile scaffold for further chemical modifications and biological investigations.

The structural complexity of Carbamic acid,[4-(aminoiminomethyl)-2,6-dichlorophenyl]-, 1,1-dimethylethyl ester (9CI) lends itself to a wide range of synthetic possibilities. The compound features a carbamic acid ester group at one end and a dichlorophenyl ring with an aminoiminomethyl side chain at the other. This arrangement not only provides a stable backbone for further derivatization but also introduces specific interactions with biological targets. The dichlorophenyl group, in particular, is known for its ability to engage in hydrophobic interactions and π-π stacking, which are crucial for binding to proteins and other biomolecules.

In recent years, there has been a surge in research focused on developing novel molecules that can modulate biological pathways with high specificity. Carbamic acid,[4-(aminoiminomethyl)-2,6-dichlorophenyl]-, 1,1-dimethylethyl ester (9CI) has emerged as a promising candidate in this context. Its unique structural features make it an attractive scaffold for designing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological processes. For instance, the aminoiminomethyl group can serve as a hydrogen bond acceptor or donor, facilitating interactions with key residues in protein active sites.

One of the most compelling aspects of this compound is its potential application in drug discovery. The dichlorophenyl ring is a common pharmacophore found in many bioactive molecules due to its ability to interact favorably with biological targets. Additionally, the carbamic acid ester group can be readily modified to introduce further functional diversity, allowing chemists to fine-tune the properties of the molecule for specific applications. This flexibility has made Carbamic acid,[4-(aminoiminomethyl)-2,6-dichlorophenyl]-, 1,1-dimethylethyl ester (9CI) a valuable tool in the development of novel therapeutic agents.

The compound has also shown promise in preclinical studies as a modulator of enzyme activity. Enzymes are essential biological catalysts that play critical roles in numerous metabolic pathways. By designing molecules that can selectively inhibit or activate specific enzymes, researchers can develop treatments for a wide range of diseases. The structural features of Carbamic acid,[4-(aminoiminomethyl)-2,6-dichlorophenyl]-, 1,1-dimethylethyl ester (9CI) make it an ideal candidate for such applications. Its ability to engage in multiple types of interactions with enzymes suggests that it could be used to develop highly selective inhibitors.

In addition to its potential as an enzyme inhibitor, this compound has also been explored for its interactions with nucleic acids. The dichlorophenyl group can stack with DNA bases, potentially leading to the development of agents that can modulate gene expression or interfere with DNA replication and transcription. Such applications are particularly relevant in the context of cancer therapy, where targeting DNA metabolism is a key strategy for developing effective treatments.

The synthesis of Carbamic acid,[4-(aminoiminomethyl)-2,6-dichlorophenyl]-, 1,1-dimethylethyl ester (9CI) presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning and execution to ensure high yields and purity. However, recent advances in synthetic methodologies have made it possible to access such complex structures more efficiently than ever before. These advancements include novel catalytic systems and improved reaction conditions that enhance selectivity and yield.

The development of new synthetic routes has also enabled researchers to explore derivatives of this compound that may exhibit enhanced biological activity or improved pharmacokinetic properties. By modifying specific functional groups or introducing new ones altogether, chemists can generate libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds for further optimization.

The use of computational methods has further accelerated the discovery process by allowing researchers to predict the properties of potential derivatives before they are synthesized experimentally. Molecular modeling techniques can be used to simulate how different modifications might affect the binding affinity and selectivity of the compound towards biological targets. This computational strategy not only saves time but also reduces the amount of experimental material required.

In conclusion, Carbamic acid,[4-(aminoiminomethyl)-2,6-dichlorophenyl]-, 1,1-dimethylethyl ester (9CI) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features make it an attractive scaffold for designing molecules that can modulate biological pathways with high specificity. The ongoing research into this compound highlights its importance as a tool for developing novel therapeutic agents and understanding fundamental biological processes.